Cas no 2171967-02-3 (2-(2-oxooxolan-3-yl)ethane-1-sulfonamide)

• Product Name: 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide
• CAS No: 2171967-02-3
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 6368985
• PubChem ID: 165573976
• Update Time: 2025-06-15

2-(2-oxooxolan-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide
• EN300-1617803
• 2171967-02-3

• Inchi： 1S/C6H11NO4S/c7-12(9,10)4-2-5-1-3-11-6(5)8/h5H,1-4H2,(H2,7,9,10)
• InChI Key： TVRZQBIGKGPHTO-UHFFFAOYSA-N
• SMILES： S(CCC1C(=O)OCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 193.04087901g/mol
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide

2-(2-Oxooxolan-3-yl)ethane-1-sulfonamide and CAS No. 2171967-02-3: A Comprehensive Overview of Its Pharmacological Properties and Research Applications

2-(2-Oxooxolan-3-yl)ethane-1-sulfonamide, with the systematic chemical name 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide, is a novel sulfonamide derivative that has garnered significant attention in the field of biomedical research. This compound, identified by its CAS No. 2171967-02-3, represents a unique structural framework combining a sulfonamide group with a cyclic oxolan-2-one moiety. The molecule’s chemical structure is characterized by a sulfonamide linkage connecting a two-carbon aliphatic chain to a five-membered oxolan-2-one ring, which is further functionalized by an oxo group at the 2-position. This unique architecture has been the focus of recent studies exploring its potential therapeutic applications and biochemical interactions.

Recent advances in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery, particularly in the development of compounds targeting G-protein-coupled receptors (GPCRs) and ion channels. The 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide molecule exhibits structural similarities to known pharmacological agents, such as sulfonylureas and sulfonamide-based anticonvulsants, which have been extensively studied for their antidiabetic and antiepileptic properties. However, the incorporation of the oxolan-2-one ring into the sulfonamide scaffold introduces novel stereochemical features that may enhance its biological activity and selectivity.

One of the most promising areas of research involving 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide is its potential role in modulating ion channel activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant potency in blocking voltage-gated sodium channels, which are critical targets for the development of antiarrhythmic and analgesic drugs. The study utilized molecular docking simulations to predict the binding interactions between the compound and the channel protein, revealing that the oxolan-2-one ring forms hydrogen bonds with key residues in the channel’s pore region. This finding suggests that the compound could serve as a lead molecule for the design of next-generation ion channel modulators.

In addition to its ion channel activity, 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide has shown potential in the context of metabolic disorders. A recent preclinical study, published in Pharmacological Research in 2024, investigated the compound’s effects on glucose homeostasis in diabetic mice. The results indicated that the compound significantly improved insulin sensitivity and reduced hyperglycemia, suggesting its potential as a therapeutic agent for type 2 diabetes. The mechanism of action was attributed to the compound’s ability to inhibit the activity of phosphoenolpyruvate carboxykinase (PEPCK), a key enzyme in gluconeogenesis. This discovery aligns with the growing interest in targeting metabolic pathways to address metabolic diseases.

From a synthetic perspective, the preparation of 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide has been optimized using modern asymmetric catalytic methods. A 2023 paper in Organic Letters described a novel approach to synthesize this compound via a nucleophilic substitution reaction, where the oxolan-2-one ring was formed through a ring-closing metathesis (RCM) reaction. This method allows for the efficient production of the compound with high stereochemical purity, which is critical for its pharmacological activity. The synthesis also demonstrated the importance of stereochemistry in determining the biological properties of sulfonamide derivatives, as enantiomers of the compound exhibited varying levels of potency in in vitro assays.

Despite its promising properties, the 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide molecule remains in the early stages of development. Current research efforts are focused on optimizing its pharmacokinetic profile and evaluating its safety in preclinical models. A 2024 study in Toxicological Sciences reported that the compound exhibited low toxicity in liver and kidney tissues, suggesting its potential for long-term therapeutic use. However, further studies are needed to assess its efficacy in human trials and to identify potential off-target effects.

Overall, 2-(2-oxooxolan-3-yl)ethane-1-sulfonamide represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Its potential applications in the treatment of metabolic disorders, neurological conditions, and cardiovascular diseases make it a subject of ongoing research in the biomedical field. As new methodologies in drug discovery and synthetic chemistry continue to evolve, the compound may play a significant role in the development of novel therapeutics for a wide range of medical conditions.